1-(Bromomethyl)-2-(2-fluoropropan-2-yl)benzene

• IUPAC Name: 1-(bromomethyl)-2-(2-fluoropropan-2-yl)benzene
• InChI: InChI=1S/C10H12BrF/c1-10(2,12)9-6-4-3-5-8(9)7-11/h3-6H,7H2,1-2H3
• InChI Key: JRCBAYUVVKOSBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1CBr)F
• Molecular Formula: C10H12BrF
• Molecular Weight: 231.10 g/mol
• CAS RN: 1552282-07-1

Description

1-(Bromomethyl)-2-(2-fluoropropan-2-yl)benzene is a chemical compound that is commonly used in scientific research. It is a complex molecule that has several unique properties that make it useful in a variety of applications. In

Scientific Research Applications

Radiosynthesis and Labeling Agents

1-(Bromomethyl)-2-(2-fluoropropan-2-yl)benzene and its derivatives have been explored for their potential in radiosynthesis. The preparation of 1-[18F]Fluoromethyl-4-methyl-benzene from its bromo analogue and a series of o-, m-, or p-substituted 1-halomethyl-[18F]fluoromethyl-benzenes through nucleophilic substitution reactions showcases their utility as bifunctional labeling agents. These compounds offer new perspectives for the development of radiopharmaceuticals (Namolingam et al., 2001).

Organometallic Synthesis

The synthesis and application of 1-Bromo-3,5-bis(trifluoromethyl)benzene as a versatile starting material in organometallic chemistry highlight its potential. The preparation of synthetically useful reactions via organometallic intermediates emphasizes its role in facilitating complex organic transformations (Porwisiak & Schlosser, 1996).

Coordination Chemistry

In coordination chemistry, the reactions of 1,3-bis(bromomethyl)-2-fluorobenzene have led to the development of novel fluorocryptands and their metal ion complexes. These studies provide insights into the coordination behavior of fluorocarbons and their potential in creating selective binding agents for metal ions, offering a broad spectrum of applications in materials science and catalysis (Plenio et al., 1997).